Cas no 91658-50-3 (3-Decyn-2-one)

3-Decyn-2-one structure
3-Decyn-2-one structure
Product Name:3-Decyn-2-one
CAS No:91658-50-3
MF:C10H16O
MW:152.233443260193
CID:786834
PubChem ID:11094822
Update Time:2025-04-19

3-Decyn-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Decyn-2-one
    • dec-3-yn-2-one
    • 91658-50-3
    • 1-acetyl-octyne
    • DTXSID70454930
    • SCHEMBL4160194
    • Inchi: 1S/C10H16O/c1-3-4-5-6-7-8-9-10(2)11/h3-7H2,1-2H3
    • InChI Key: GILAHNNOBKTKSX-UHFFFAOYSA-N
    • SMILES: O=C(C)C#CCCCCCC

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD